2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide

• IUPAC Name: 2-(3-methylphenyl)-4-nitro-1-oxidotriazol-1-ium
• InChI: InChI=1S/C9H8N4O3/c1-7-3-2-4-8(5-7)12-10-9(13(15)16)6-11(12)14/h2-6H,1H3
• InChI Key: OWPYQLMRJPAHEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2N=C(C=[N+]2[O-])[N+](=O)[O-]
• Molecular Formula: C9H8N4O3
• Molecular Weight: 220.18 g/mol

Description

2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide, also known as MNTX, is a chemical compound that has potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide is believed to act as a competitive antagonist of the NOP receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. When 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide binds to the NOP receptor, it prevents the binding of endogenous ligands, such as nociceptin/orphanin FQ peptide, and exogenous ligands, such as the synthetic agonist Ro 64-6198. This leads to a reduction in NOP receptor activation and downstream signaling pathways, which could have various physiological and pharmacological effects.
Biochemical and Physiological Effects:
2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has been shown to have various biochemical and physiological effects, particularly in the context of pain regulation and stress responses. In preclinical studies, 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has been shown to reduce nociceptive responses in models of acute and chronic pain, without producing significant side effects or tolerance. 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has also been shown to reduce stress-induced anxiety and depression-like behaviors in animal models, suggesting that it could have potential applications in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has several advantages for lab experiments, including its high purity and stability, its selectivity for the NOP receptor, and its ability to cross the blood-brain barrier. However, there are also some limitations to using 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide in lab experiments, including its relatively low potency and its potential off-target effects. Researchers should be aware of these limitations and take appropriate measures to control for them in their experiments.

Future Directions

There are several future directions for research on 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide, including the development of more potent and selective NOP receptor antagonists, the investigation of the physiological and pharmacological roles of NOP receptors in various biological processes, and the exploration of the therapeutic potential of 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide and other NOP receptor antagonists in the treatment of pain and mood disorders. Further research is needed to fully understand the mechanisms of action and potential applications of 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide and other NOP receptor antagonists.

Synthesis Methods

2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide can be synthesized using various methods, including the reaction of 3-methylphenylhydrazine with 4-nitrobenzoyl chloride and sodium azide, followed by oxidation with hydrogen peroxide. Another method involves the reaction of 3-methylphenylhydrazine with 4-nitrobenzaldehyde and sodium azide, followed by oxidation with hydrogen peroxide. Both methods have been reported to yield 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide with good purity and yield.

Scientific Research Applications

2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been studied for its ability to modulate the activity of the nociceptin/orphanin FQ peptide (NOP) receptor, which is involved in pain regulation and stress responses. 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide has been shown to block the binding of NOP receptor agonists and to reduce the activation of NOP receptors in vitro and in vivo. This suggests that 2-(3-methylphenyl)-4-nitro-2H-1,2,3-triazole 1-oxide could be a useful tool for studying the physiological and pharmacological roles of NOP receptors in various biological processes.